Cas no 102791-93-5 (2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole)

• Product Name: 2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole
• CAS No: 102791-93-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1096792
• PubChem ID: 14450252
• Update Time: 2025-04-20

2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole
• AKOS013124046
• 102791-93-5
• DTXSID001237016

• Inchi： 1S/C11H11N3O2/c1-8-7-10(3-4-11(8)14(15)16)13-6-5-12-9(13)2/h3-7H,1-2H3
• InChI Key： NRCGPNVENPCDSD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=C1C)N1C=CN=C1C)=O

Computed Properties

• Exact Mass: 217.085127g/mol
• Monoisotopic Mass: 217.085127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.22g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų